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Compound of Interest

Compound Name: alpha-d-Mannose pentaacetate

Cat. No.: B133365

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the proper
disposal of alpha-d-Mannose pentaacetate, a widely used biochemical reagent. Adherence to
these procedures is critical for minimizing environmental impact and safeguarding personnel.

Core Safety and Hazard Information

Alpha-d-Mannose pentaacetate is classified as a combustible solid that can cause skin and
serious eye irritation[1][2]. Therefore, appropriate personal protective equipment (PPE),
including eye shields, gloves, and a lab coat, should be worn at all times when handling this
compound[1][3]. In the event of a spill, the material should be swept up or absorbed with an
inert material and placed into a suitable disposal container[4]. All sources of ignition should be
removed from the areal[4].

Quantitative Data Summary

While specific quantitative limits for the disposal of alpha-d-Mannose pentaacetate are not
publicly available and are largely determined by local regulations, the following table
summarizes its key identifiers and hazard classifications.
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Property Value Source
CAS Number 4163-65-9 [1112114]
Molecular Formula C16H22011 [1][2]
Molecular Weight 390.34 g/mol [11[2]

H317: May cause an allergic
GHS Hazard Statements skin reaction. H319: Causes [2]

serious eye irritation.

P261, P264, P272, P280,
P302+P352,

P305+P351+P338, P321, [2][4]
P333+P313, P337+P313,

P362+P364, P501

GHS Precautionary
Statements

Disposal Protocol

The disposal of alpha-d-Mannose pentaacetate must be conducted in accordance with all
federal, state, and local regulations[4]. The primary directive is to dispose of the contents and
container at an approved waste disposal plant[4]. The following step-by-step procedure outlines
the recommended disposal process:

o Waste Classification: The waste generator must first determine if the discarded alpha-d-
Mannose pentaacetate is classified as hazardous waste. This determination should be
made in accordance with US EPA guidelines (40 CFR 261.3) and any applicable state or
local regulations[4].

o Contamination Assessment: Evaluate if the alpha-d-Mannose pentaacetate waste has
been contaminated with other hazardous substances during experimental use. If it is mixed
with other hazardous materials, it must be treated and disposed of as hazardous waste,
considering the nature of all contaminants[5].

e Containerization:

o Solid Waste: Place uncontaminated, solid alpha-d-Mannose pentaacetate in a clearly
labeled, sealed, and suitable container for disposal[4][5].
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o Contaminated Waste: If mixed with hazardous solvents or other chemicals, collect the
waste in a designated hazardous waste container. The container must be properly labeled
with the full chemical names of all components and their approximate concentrations[5].

o Empty Container Disposal: Thoroughly rinse empty containers that held alpha-d-Mannose
pentaacetate with a suitable solvent. The rinsate should be collected and disposed of as
chemical waste. Once decontaminated, the container can typically be disposed of with
regular laboratory waste, ensuring the label is defaced before disposal[5]. Do not reuse the
containers for other purposes|[4].

o Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste contractor to arrange for the pickup and disposal
of the chemical waste[5].

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of alpha-
d-Mannose pentaacetate.
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Disposal workflow for alpha-d-Mannose pentaacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b133365#alpha-d-mannose-pentaacetate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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